Cas no 1638768-24-7 ({5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol)

• Product Name: {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol
• CAS No: 1638768-24-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 4612278
• Update Time: 2025-10-30

{5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (5-METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)METHANOL
• {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol

• Inchi： 1S/C8H9N3O/c1-5-2-9-8-7(5)6(3-12)10-4-11-8/h2,4,12H,3H2,1H3,(H,9,10,11)
• InChI Key： DGVDSSWLMQYYAN-UHFFFAOYSA-N
• SMILES： C1=NC(CO)=C2C(C)=CNC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol

Introduction to {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol (CAS No. 1638768-24-7)

{5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol, identified by its CAS number 1638768-24-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This heterocyclic alcohol belongs to the pyrrolopyrimidine class, a structural motif renowned for its broad spectrum of biological activities. The compound's unique framework, featuring a pyrrolopyrimidine core substituted with a methyl group at the 5-position and a hydroxymethyl group at the 4-position, positions it as a versatile scaffold for medicinal chemistry innovation.

The5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanolstructure is of particular interest due to its potential pharmacological properties. Pyrrolopyrimidines have been extensively studied for their roles in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The presence of the hydroxymethyl group at the 4-position introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of derivatives with enhanced biological activity.

Recent advancements in drug discovery have highlighted the importance of5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanolas a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have demonstrated its potential as a precursor in the synthesis of compounds targeting enzymes involved in cancer pathways. The compound's ability to modulate these enzymatic activities makes it a promising candidate for further exploration in oncology research.

In addition to its applications in oncology, {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol has shown promise in other therapeutic domains. Antiviral research has seen significant interest in pyrrolopyrimidine derivatives due to their ability to inhibit viral replication by targeting essential viral enzymes. The5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanolstructure provides a foundation for developing such inhibitors, with modifications at key positions enhancing binding affinity and selectivity.

The synthetic pathways for {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol have also been refined through recent innovations. Modern synthetic techniques have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research purposes. These advancements have facilitated broader exploration of the compound's pharmacological potential.

The5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanolderivative's chemical properties make it an attractive candidate for further structural optimization. Medicinal chemists have employed computational methods and high-throughput screening to identify promising modifications that enhance potency and reduce toxicity. These efforts have led to the discovery of several novel analogs with improved pharmacokinetic profiles.

The role of {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol in preclinical studies has been instrumental in understanding its therapeutic potential. Preclinical trials have provided valuable insights into its mechanism of action and safety profile. These studies have laid the groundwork for future clinical investigations, where the compound's efficacy will be evaluated in human populations.

The future prospects for {5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and accelerate the development of new drugs based on this scaffold.